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Compound of Interest

Compound Name: CAY10614

Cat. No.: B157800

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of
CAY10614, a potent TLR4 antagonist. Adherence to this protocol will help ensure the accurate
and reproducible use of this compound in experimental settings.

Compound Information

CAY10614 is a small molecule inhibitor of Toll-like receptor 4 (TLR4) activation induced by lipid
A.[1][2][3] It has been shown to improve survival in mouse models of lethal endotoxin shock.[4]
[5] Accurate preparation of stock solutions is the first critical step for in vitro and in vivo studies.

Table 1: CAY10614 Properties and Storage
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Property Value Citations
Molecular Formula Ca2H78INO2 [1114]
Molecular Weight 755.98 g/mol [41[6]
Appearance White to off-white solid [4]

Recommended Solvents

DMSO, DMF

[1](7]

Solubility in DMSO

Up to 12.5 mg/mL (16.53 mM)

[41(5]

Solubility in DMF

~0.15 mg/mL (0.2 mM)

[1](7]

Storage of Solid

4°C, sealed from moisture

[4]

Stock Solution Storage

-20°C for up to 1 month; -80°C
for up to 6 months. Avoid

moisture.

[4]115]

Experimental Protocol: Preparation of a 10 mM
CAY10614 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CAY10614 in Dimethyl

Sulfoxide (DMSO).

Materials
CAY10614 (solid)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o \ortex mixer

o Water bath sonicator
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Procedure

o Preparation: Bring the vial of CAY10614 to room temperature before opening to prevent
condensation of moisture. Ensure all equipment is clean and sterile.

o Weighing: Accurately weigh a desired amount of CAY10614 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
7.56 mg of CAY10614.

o Calculation:
= Volume (L) x Concentration (mol/L) = Moles
= Moles x Molecular Weight ( g/mol ) = Mass (Q)
» 0.001 L x 0.010 mol/L = 0.00001 mol
= 0.00001 mol x 755.98 g/mol = 0.00756 g = 7.56 mg
 Dissolution:

o Add the calculated volume of anhydrous DMSO to the tube containing the CAY10614
powder. For the example above, add 1 mL of DMSO.

o Vortex the solution vigorously for 1-2 minutes.

o To aid dissolution, sonicate the solution in a water bath at a temperature up to 60°C.[4][5]
Visually inspect the solution to ensure all solid has dissolved. Be aware that hygroscopic
DMSO can negatively impact solubility; use newly opened DMSO for best results.[4]

 Aliquoting and Storage:

o Once the CAY10614 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[4][5] Ensure the tubes are tightly sealed to prevent moisture
absorption.
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Safety and Handling

o CAY10614 is for research use only and not for human or veterinary use.[1][2]
¢ Itis recommended to handle CAY10614 in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

+ Consult the Safety Data Sheet (SDS) for complete safety information.
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Caption: Simplified CAY10614 Mechanism of Action
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Experimental Workflow

CAY10614 Stock Solution Preparation Workflow
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Caption: CAY10614 Stock Solution Preparation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. caymanchem.com [caymanchem.com]

. CAY10614, 1MG | Labscoop [labscoop.com]

. amsbio.com [amsbio.com]

. medchemexpress.com [medchemexpress.com]

. file.medchemexpress.com [file.medchemexpress.com]

. apexbt.com [apexbt.com]

°
~ » ol EEN w N =

. CAY10614 | TargetMol [targetmol.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
CAY 10614 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157800#how-to-prepare-cay10614-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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